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Compound of Interest

Compound Name: Pentanoicacid,5-(cyclohexyloxy)-

Cat. No.: B13793415

Get Quote

CAS Number: 743475-55-0

Abstract
This technical guide provides a comprehensive overview of Pentanoic acid, 5-(cyclohexyloxy)-,

a niche carboxylic acid with potential applications in organic synthesis and drug development.

This document details the compound's key identifiers, physicochemical properties, a plausible

synthetic route based on established chemical principles, and predicted spectroscopic data for

characterization. The guide is intended for researchers, scientists, and professionals in the

fields of chemistry and drug discovery who are interested in the synthesis and potential utility of

this and structurally related molecules.

Introduction and Chemical Identity
Pentanoic acid, 5-(cyclohexyloxy)-, also known as 5-(cyclohexyloxy)valeric acid, is a chemical

compound with the molecular formula C₁₁H₂₀O₃.[1] It features a pentanoic acid backbone with

a cyclohexyl ether moiety at the 5-position. The presence of both a carboxylic acid and an ether

functional group suggests its potential as a versatile building block in the synthesis of more

complex molecules, including active pharmaceutical ingredients (APIs). The carboxylic acid

group provides a handle for various chemical modifications, such as esterification and
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amidation, while the cyclohexyloxy group can influence the molecule's lipophilicity and steric

properties.

Table 1: Chemical Identifiers and Properties[1]

Property Value

CAS Number 743475-55-0

Molecular Formula C₁₁H₂₀O₃

Molecular Weight 200.27 g/mol

IUPAC Name 5-(cyclohexyloxy)pentanoic acid

Synonyms 5-(cyclohexyloxy)valeric acid

Canonical SMILES C1CCC(CC1)OCCCCC(=O)O

InChI Key PSJXZCNZJMFMDI-UHFFFAOYSA-N

Synthesis of Pentanoic Acid, 5-(cyclohexyloxy)-
While a specific, peer-reviewed synthesis for Pentanoic acid, 5-(cyclohexyloxy)- is not readily

available in the current literature, a scientifically sound and logical synthetic route can be

proposed based on the well-established Williamson ether synthesis. This method involves the

reaction of an alkoxide with a primary alkyl halide. In this proposed synthesis, sodium

cyclohexyloxide would be reacted with a 5-halopentanoic acid ester, followed by hydrolysis of

the ester to yield the final carboxylic acid.

Proposed Synthetic Pathway
The proposed two-step synthesis is outlined below:
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Caption: Proposed synthesis of Pentanoic acid, 5-(cyclohexyloxy)-.

Detailed Experimental Protocol (Hypothetical)
This protocol is a hypothetical procedure based on general principles of organic synthesis.

Step 1: Preparation of Sodium Cyclohexyloxide

To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux

condenser, and a nitrogen inlet, add dry tetrahydrofuran (THF).

Add sodium hydride (NaH, 60% dispersion in mineral oil) to the THF under a nitrogen

atmosphere.

Slowly add cyclohexanol dropwise to the stirred suspension at 0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir until the evolution of hydrogen gas ceases, indicating the complete formation of sodium

cyclohexyloxide.

Step 2: Williamson Ether Synthesis

Cool the freshly prepared sodium cyclohexyloxide solution to 0 °C.

Slowly add a solution of ethyl 5-bromopentanoate in dry THF to the alkoxide solution.
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After the addition, allow the reaction mixture to warm to room temperature and then heat to

reflux. Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and quench by the slow

addition of water.

Extract the aqueous layer with diethyl ether.

Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to obtain crude ethyl 5-(cyclohexyloxy)pentanoate.

Purify the crude ester by vacuum distillation or column chromatography.

Step 3: Hydrolysis to Pentanoic acid, 5-(cyclohexyloxy)-

Dissolve the purified ethyl 5-(cyclohexyloxy)pentanoate in a mixture of ethanol and water.

Add a solution of sodium hydroxide and heat the mixture to reflux. Monitor the hydrolysis by

TLC.

After the reaction is complete, cool the mixture and remove the ethanol under reduced

pressure.

Acidify the remaining aqueous solution to a pH of approximately 2 with dilute hydrochloric

acid.

Extract the acidified solution with ethyl acetate.

Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to yield the crude Pentanoic acid, 5-(cyclohexyloxy)-.

Purify the final product by recrystallization or column chromatography.

Physicochemical and Spectroscopic
Characterization (Predicted)
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As no experimental data is publicly available, the following properties are predicted based on

the chemical structure and general spectroscopic principles.

Table 2: Predicted Physicochemical Properties

Property Predicted Value/Range Justification

Boiling Point > 200 °C

The presence of a carboxylic

acid and a relatively high

molecular weight would lead to

a high boiling point.

Melting Point
Likely a low-melting solid or a

viscous liquid

The flexible alkyl chain and the

non-planar cyclohexyl group

may disrupt crystal packing.

Solubility

Soluble in organic solvents

(e.g., ethanol, acetone, ethyl

acetate); sparingly soluble in

water.

The long alkyl chain and

cyclohexyl group impart

significant non-polar character,

while the carboxylic acid

provides some polarity.

pKa ~4.8 - 5.0
Similar to other long-chain

carboxylic acids.

Predicted Spectroscopic Data
3.1.1. ¹H NMR Spectroscopy (Predicted)

δ 10-12 ppm (singlet, 1H): Carboxylic acid proton (-COOH).

δ 3.3-3.5 ppm (triplet, 2H): Methylene protons adjacent to the ether oxygen (-O-CH₂-).

δ 3.2-3.4 ppm (multiplet, 1H): Methine proton on the cyclohexyl ring attached to the ether

oxygen (-O-CH-).

δ 2.2-2.4 ppm (triplet, 2H): Methylene protons alpha to the carbonyl group (-CH₂-COOH).
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δ 1.1-1.9 ppm (multiplet, 14H): Remaining methylene protons of the pentanoic acid chain

and the cyclohexyl ring.

3.1.2. ¹³C NMR Spectroscopy (Predicted)

δ ~179 ppm: Carbonyl carbon of the carboxylic acid (-COOH).

δ ~75 ppm: Methine carbon of the cyclohexyl ring attached to the ether oxygen (-O-CH-).

δ ~68 ppm: Methylene carbon adjacent to the ether oxygen (-O-CH₂-).

δ ~34 ppm: Methylene carbon alpha to the carbonyl group (-CH₂-COOH).

δ ~20-32 ppm: Remaining methylene carbons of the pentanoic acid chain and the cyclohexyl

ring.

3.1.3. Infrared (IR) Spectroscopy (Predicted)

3300-2500 cm⁻¹ (broad): O-H stretch of the carboxylic acid, indicative of hydrogen bonding.

2930 and 2850 cm⁻¹ (strong): C-H stretching of the alkyl and cyclohexyl groups.

~1710 cm⁻¹ (strong): C=O stretching of the carboxylic acid.

~1100 cm⁻¹ (strong): C-O stretching of the ether linkage.

3.1.4. Mass Spectrometry (Predicted)

Molecular Ion (M⁺): m/z = 200.

Key Fragmentation Patterns: Loss of the cyclohexyl group, loss of the cyclohexyloxy group,

and fragmentation of the pentanoic acid chain.

Potential Applications and Future Research
Directions
The bifunctional nature of Pentanoic acid, 5-(cyclohexyloxy)- makes it an interesting candidate

for several applications, particularly in the realm of drug discovery and materials science.
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Drug Development
Linker Molecule: The carboxylic acid can be used to attach this molecule to other

pharmacologically active moieties, creating prodrugs with modified solubility, permeability, or

targeting capabilities. The cyclohexyloxy group can serve to increase the lipophilicity of a

parent drug, potentially enhancing its ability to cross cell membranes.

Fragment-Based Drug Design: As a fragment containing both a lipophilic cyclohexyl ether

and a polar carboxylic acid, it could be used in fragment-based screening to identify novel

binding interactions with biological targets.

Materials Science
Polymer Synthesis: The carboxylic acid functionality allows for its incorporation into polyester

or polyamide backbones, potentially imparting unique properties due to the bulky and flexible

cyclohexyloxy side chain.

Surface Modification: It could be used to modify the surface of materials by anchoring the

carboxylic acid group and presenting the hydrophobic cyclohexyloxy group to the exterior.

Future Research
The primary focus of future research should be the actual synthesis and thorough

characterization of Pentanoic acid, 5-(cyclohexyloxy)-. This would involve:

Optimization of the proposed synthetic route: Investigating different bases, solvents, and

reaction conditions to maximize the yield and purity of the final product.

Full spectroscopic characterization: Obtaining and analyzing experimental ¹H NMR, ¹³C

NMR, IR, and mass spectrometry data to confirm the structure and purity.

Evaluation of biological activity: Screening the compound against various biological targets

to explore its potential as a therapeutic agent.

Exploration of its use as a building block: Utilizing the compound in the synthesis of more

complex molecules to demonstrate its utility in organic chemistry.
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Conclusion
Pentanoic acid, 5-(cyclohexyloxy)- represents a molecule with untapped potential in various

scientific disciplines. While detailed experimental data is currently lacking, this technical guide

has provided a comprehensive theoretical framework, including a plausible synthetic strategy

and predicted analytical data. It is hoped that this guide will stimulate further research into this

and related compounds, ultimately unlocking their full scientific and commercial value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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